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Compound of Interest

Compound Name: YK11

Cat. No.: B8069117

Absence of specific, official disposal procedures for the investigational compound YK11
necessitates a cautious and compliant approach based on general principles of laboratory
chemical waste management. Researchers must prioritize safety and environmental protection
by consulting institutional and regulatory guidelines.

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) used for research
purposes. As an experimental compound, it has not been approved for human use, and
detailed information regarding its environmental impact and, consequently, specific disposal
protocols are not available. A safety data sheet (SDS) for YK11 indicates that the substance is
not classified as hazardous according to the Globally Harmonized System (GHS); however, it
also advises that the material should be considered hazardous until further information is
available. This ambiguity underscores the need for a conservative approach to its disposal.

Chemical and Physical Properties of YK11

Understanding the properties of YK11 is the first step in a thorough risk assessment for its
handling and disposal. The following table summarizes key data for this compound.
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Property Data

CAS Number 1370003-76-1

Molecular Formula C25H3406

Molar Mass 430.541 g-mol—1

Appearance White to pale yellow crystalline solid

Insoluble in water. Soluble in organic solvents
Solubility such as ethanol, methanol, DMSO, and

acetonitrile (approx. 1 mg/ml).

Storage Store at -20°C for long-term stability (=4 years).

Purity Typically 295% (as a mixture of diastereomers)

The data presented is compiled from various chemical suppliers and research articles.

General Protocol for the Disposal of Research
Chemicals like YK11

In the absence of specific disposal instructions for an experimental compound, a systematic
approach must be followed. This protocol is based on established guidelines for laboratory
hazardous waste management.

Step 1: Consult the Safety Data Sheet (SDS)

e Thoroughly review the SDS for any available hazard information, handling precautions, and
personal protective equipment (PPE) requirements. Note any contradictions or lack of
information, as is the case with YK11.

Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Department

e This is the most critical step. Your EHS department is the definitive resource for waste
disposal procedures at your facility.[1]
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e Provide the EHS office with the SDS and all known information about the chemical and the
waste stream (e.g., solid compound, solutions in organic solvents).

» The EHS office will provide guidance on whether the waste is considered hazardous under
local, state, and federal regulations, such as the Resource Conservation and Recovery Act
(RCRA), and will instruct on the proper segregation, labeling, and containerization.[1][2]

Step 3: Waste Segregation

e Do not mix YK11 waste with other chemical waste streams unless explicitly approved by
your EHS department.[3][4]

» Waste should be segregated based on its characteristics (e.g., halogenated solvents, non-
halogenated solvents, solid waste).[1]

Step 4: Containerization and Labeling
o Use a designated, leak-proof, and chemically compatible waste container.[1][3]

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name ("YK11"), and any other constituents in the waste container (e.g., "YK11 in Ethanol").

[41[5]
o Keep the container securely closed except when adding waste.[3]
Step 5: Accumulation and Storage

» Store the waste container in a designated satellite accumulation area within the laboratory.[4]
[6] This area should be at or near the point of generation.[6]

o Ensure secondary containment is used for liquid waste to prevent spills.[3]

» Adhere to institutional and regulatory limits on the volume of waste that can be accumulated
and the time it can be stored in the lab.[5][6]

Step 6: Arrange for Pickup
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e Once the container is full or the accumulation time limit is approaching, schedule a waste
pickup with your institution's EHS department.[1]

Logical Workflow for YK11 Disposal

The following diagram illustrates the decision-making process for the proper disposal of a
research chemical like YK11.
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Researcher's Responsibility
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Caption: Decision workflow for the disposal of research chemical YK11.
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Given the experimental nature of YK11 and the lack of comprehensive safety data, it is prudent
to manage all YK11 waste—both pure compound and solutions—as hazardous chemical waste
until determined otherwise by your institution's EHS professionals. Adherence to these general
guidelines ensures a safe laboratory environment and compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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